Cas no 111358-88-4 (Lestaurtinib)
Lestaurtinib is a small-molecule inhibitor targeting multiple tyrosine kinases, including JAK2, FLT3, and Trk receptors. It exhibits potent activity against these kinases, making it a candidate for research in oncology, particularly for hematologic malignancies and solid tumors. Its mechanism involves competitive ATP binding inhibition, disrupting downstream signaling pathways critical for cell proliferation and survival. Lestaurtinib has shown promise in preclinical studies for its ability to suppress mutant FLT3-driven leukemias and JAK2-associated myeloproliferative disorders. The compound is characterized by its selectivity and reversible binding properties, which contribute to its investigational utility in targeted therapy development. Further research continues to explore its pharmacokinetic and pharmacodynamic profiles.
Lestaurtinib structure
Product Name:Lestaurtinib
CAS No:111358-88-4
MF:C26H21N3O4
MW:439.462646245956
CID:62870
Update Time:2025-06-07
Lestaurtinib Chemical and Physical Properties
Names and Identifiers
-
- Lestaurtinib
- Lestaurtinib ( CEP-701, KT 5555, SP 924)
- CEP-701
- CEP-701 hydrate
- KT 5555
- SP 924
- UNII-DO989GC5D1
- (15S,16S,18R)-16-HYDROXY-16-(HYDROXYMETHYL)-15-METHYL-28-OXA-4,14,19-TRIAZAOCTACYCLO[12.11.2.1^{15,18}.0^{2,6}.0^{7,27}.0^{8,13}.0^{19,26}.0^{20,25}]OCTACOSA-1(26),2(6),7(27),8,10,12,20,22,24-NONAEN-3-ONE
- 9,12-Epoxy-1H-diindolo[1,2,3-fg:3',2',1'-kl]pyrrolo[3,4-i][1,6]benzodiazocin-1-one,2,3,9,10,11,12-hexahydro-10-hydroxy-10-(hydroxymethyl)-9-methyl-, [9S-(9a,10b,12a)]-
- A 154475.0
- CEP 701
- SPM-924
- Apalutamide
- KT-5555 hydrate
- Lestaurtinib hydrate
-
- Inchi： 1S/C26H21N3O4/c1-25-26(32,12-30)10-18(33-25)28-16-8-4-2-6-13(16)20-21-15(11-27-24(21)31)19-14-7-3-5-9-17(14)29(25)23(19)22(20)28/h2-9,18,30,32H,10-12H2,1H3,(H,27,31)/t18-,25+,26+/m1/s1
- InChI Key： UIARLYUEJFELEN-LROUJFHJSA-N
- SMILES： O1[C@@H]2C[C@](CO)([C@@]1(C)N1C3C=CC=CC=3C3=C4CNC(C4=C4C5C=CC=CC=5N2C4=C13)=O)O
Computed Properties
- Exact Mass: 439.15300
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 1
Experimental Properties
- Melting Point: 215-220°C
- Solubility: DMSO: >10mg/mL
- Stability/Shelf Life: Photosensitive
- PSA: 88.65000
- LogP: 3.80320
Lestaurtinib Security Information
- Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month
Lestaurtinib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-50867-5mg |
Lestaurtinib |
111358-88-4 | 99.17% | 5mg |
￥6900 | 2024-05-25 | |
| TRC | L329800-1mg |
Lestaurtinib |
111358-88-4 | 1mg |
$ 131.00 | 2023-09-07 | ||
| TRC | L329800-10mg |
Lestaurtinib |
111358-88-4 | 10mg |
$ 945.00 | 2023-09-07 | ||
| DC Chemicals | DC22807-5 mg |
Lestaurtinib |
111358-88-4 | >98% | 5mg |
$350.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L884527-1mg |
Lestaurtinib |
111358-88-4 | ≥99% | 1mg |
￥2,410.20 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L884527-5mg |
Lestaurtinib |
111358-88-4 | ≥99% | 5mg |
￥6,930.00 | 2022-01-13 | |
| Apollo Scientific | BIL2000-1mg |
Lestaurtinib |
111358-88-4 | 1mg |
£71.00 | 2025-02-22 | ||
| Apollo Scientific | BIL2000-5mg |
Lestaurtinib |
111358-88-4 | 5mg |
£258.00 | 2025-02-22 | ||
| Apollo Scientific | BIL2000-10mg |
Lestaurtinib |
111358-88-4 | 10mg |
£461.00 | 2025-02-22 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci18308-1mg |
Lestaurtinib |
111358-88-4 | 98% | 1mg |
￥2516.00 | 2023-09-09 |
Lestaurtinib Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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